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Compound of Interest

Compound Name: Diethyl tartrate

Cat. No.: B3433591 Get Quote

This guide provides essential safety and logistical information for the proper disposal of diethyl
tartrate, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedural steps are designed for researchers, scientists, and drug

development professionals to manage diethyl tartrate waste effectively.

Immediate Safety and Handling Precautions
Before beginning any disposal-related tasks, it is crucial to handle diethyl tartrate with

appropriate care. This compound is a combustible liquid that can cause serious eye and skin

irritation.[1][2]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields, and a laboratory coat.[2][3][4]

Ventilation: Handle diethyl tartrate in a well-ventilated area, preferably within a chemical

fume hood, to minimize the inhalation of vapors.[1][4]

Ignition Sources: Keep the chemical and its waste away from heat, sparks, open flames, and

hot surfaces.[2][5][6]

Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Step-by-Step Disposal Protocol
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The recommended method for disposing of diethyl tartrate is through a licensed chemical

waste disposal contractor.[3][4][5] Do not pour it down the drain or into sewer systems.[4][5]

1. Waste Identification and Segregation:

Designate a specific waste container for diethyl tartrate.

Label the container clearly as "Hazardous Waste: Diethyl Tartrate".

Do not mix diethyl tartrate with other waste streams, particularly incompatible chemicals like

strong acids, bases, or oxidizing agents.[2][5]

2. Containerization:

Use a chemically compatible container, such as high-density polyethylene (HDPE) or glass,

with a secure, leak-proof lid.[7]

Ensure the container is in good condition, free of cracks or damage.

Leave at least 10% headspace in the container to allow for vapor expansion.[7] Keep the

container tightly closed when not in use.[1][3]

3. Handling Spills and Contaminated Materials:

For Small Spills (<50 mL):

Remove all nearby ignition sources.[2][5]

Absorb the spill using an inert material such as sand, vermiculite, silica gel, or cat litter.[2]

[5][8]

Carefully collect the absorbed material and place it into your labeled hazardous waste

container.[8]

For Large Spills (>50 mL):

Evacuate personnel to a safe area.[6]
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If it is safe to do so, prevent further leakage.[1]

Contain the spill using absorbent materials and contact your institution's Environmental

Health and Safety (EHS) department for guidance.[7]

Contaminated Items: Any items grossly contaminated with diethyl tartrate, such as gloves

or paper towels, should be placed in the designated hazardous waste container.

4. Storage of Waste:

Store the sealed waste container in a designated, cool, and well-ventilated secondary

containment area.[1][5][7]

This storage area must be away from heat and incompatible materials.[2][5]

5. Final Disposal:

Arrange for the collection of the waste container through your institution's EHS office or a

licensed chemical waste disposal company.[1][3][7]

Follow all federal, state, and local regulations for hazardous waste disposal.[1]

Empty containers that once held diethyl tartrate should be treated as hazardous waste and

disposed of as the unused product.[1][3]

Chemical and Safety Data
The following table summarizes key quantitative data for diethyl tartrate.
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Property Value

GHS Hazard Class Flammable Liquid (Category 4)

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)

Flash Point 93 °C / 199.4 °F

Boiling Point 242 °C / 467.6 °F

Molecular Weight ~206.2 g/mol

Transport Regulation Not classified as dangerous goods for transport

Data sourced from multiple Safety Data Sheets (SDS).[1][2][3][5][6]

Disposal Workflow Diagram
The logical workflow for the proper disposal of diethyl tartrate is illustrated below.
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Caption: Workflow for Diethyl Tartrate Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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